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Compound of Interest

Compound Name: 4-lodo-3-methylpyridin-2-amine
CAS No.: 1227595-97-2
Cat. No.: B1525932
Get Quote
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Executive Summary & Chemical Identity

4-lodo-3-methylpyridin-2-amine (CAS: 1227595-97-2) is a functionalized aminopyridine
intermediate frequently employed in medicinal chemistry for structure-activity relationship
(SAR) studies and the synthesis of bioactive heterocycles.[1][2] Its utility lies in the orthogonal
reactivity of the C4-iodine (amenable to Suzuki/Sonogashira couplings) and the C2-amine
(available for amide coupling or cyclization).[1]

However, its safety profile is often underestimated.[1] While some vendors classify it merely as
"Harmful," structural analogs (e.g., 2-amino-3-methylpyridine) exhibit high acute toxicity (H301,
H311).[1] This guide applies the Precautionary Principle, recommending that researchers
handle this compound with the rigor reserved for "Toxic" and "Sensitizing" agents until definitive
toxicological data proves otherwise.[1]

Chemical Identifiers
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Property Detail

IUPAC Name 4-lodo-3-methylpyridin-2-amine

2-Amino-3-methyl-4-iodopyridine; 4-lodo-3-
Common Synonyms o i
picolin-2-amine

CAS Number 1227595-97-2

Molecular Formula CeH7IN2

Molecular Weight 234.04 g/mol

Physical State White to off-white crystalline solid

Hazard Identification & Risk Assessment
The "Analog Gap" in Hazard Classification

Commercial Safety Data Sheets (SDS) for research chemicals often default to "Warning"
(Category 4) when experimental toxicity data is missing. However, a "Read-Across" analysis of
the structural scaffold reveals a more severe potential hazard profile.[1]
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Vendor Structural Analog
Hazard Class Classification Prediction (High
(Reported) Risk)

Mechanism of
Action

Acute Oral H302 (Harmful) H301 (Toxic)

Aminopyridines can
block potassium
channels, leading to
neurotoxicity and

convulsions [1].[1]

Acute Dermal Not Listed H311 (Toxic)

Lipophilic iodine
substituent may
enhance dermal
absorption compared

to the parent amine.

Skin/Eye H315/H319 H318 (Damage)

Basic amines can
cause severe
irritation; iodinated
byproducts may be

corrosive.

Sensitization Not Listed Skin Sens. 1

Halogenated pyridines
are potential haptens,
capable of inducing
allergic contact

dermatitis.

GHS Label Elements (Recommended)

Based on the precautionary approach, the following GHS elements should be assumed:

» Signal Word:DANGER

e Hazard Statements:

o H301: Toxic if swallowed.[3][4][5]

o H315: Causes skin irritation.[6][3][5]
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o H318: Causes serious eye damage.[5]
o H335: May cause respiratory irritation.[6][3][5]

Storage, Stability, and Reactivity[1][8][9][10][11]

The iodine-carbon bond at the C4 position is the weak link in this molecule.[1] Improper storage
leads to homolytic cleavage, releasing iodine radicals and degrading the material.[1]

Degradation Pathway

The following diagram illustrates the photolytic instability and oxidation risks associated with
this compound.
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Figure 1: Potential degradation pathways triggered by light and oxidative stress.

Storage Protocol

o Temperature: Store at 2-8°C (Refrigerate).
o Atmosphere: Hygroscopic and air-sensitive.[1] Store under Argon or Nitrogen.
 Light: Protect from light (Amber vials or foil-wrapped).[1]

e Segregation: Keep away from strong oxidizing agents (e.g., peroxides, permanganates) and
acid chlorides.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[9]
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Hierarchy of Controls

» Elimination/Substitution: Not applicable for specific synthesis requirements.

e Engineering: All handling of the solid powder must occur within a certified chemical fume

hood.

o Administrative: Restrict access to trained personnel; do not work alone.

PPE Selection Matrix

Protection Zone

Recommendation

Scientific Rationale

Respiratory

Fume Hood (Face Velocity >
100 fpm)

Prevents inhalation of dust.[1]
If hood is unavailable, use
N95/P100 respirator (though
not recommended for primary

control).[1]

Dermal (Hand)

Double Nitrile Gloves (min 0.11

mm)

Standard nitrile offers splash
protection. For prolonged
contact, use Silver Shield®
laminate to prevent permeation

of iodinated organics.[1]

Safety glasses are insufficient

due to the risk of severe

Ocular Chemical Safety Goggles )
corneal damage from basic
amine dust.

Prevents accumulation of toxic

Body Lab Coat + Tyvek Sleeves

dust on street clothing.

Experimental Handling & Emergency Response
Safe Weighing Protocol

To minimize exposure to toxic dusts during weighing:

e Tare the vial inside the fume hood.
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+ Transfer solid using a disposable anti-static spatula.

* Wipe the exterior of the vial with a damp Kimwipe before removing it from the hood to
prevent tracking dust into the lab.[1]

« Solubilize immediately if possible (handling solutions is safer than handling dust).

Emergency Response Workflow

Exposure Incident

Wash 15 min w/ Soap Flush 15 min (Eyewash) Move to Fresh Air
Discard Contaminated Clothing Lift Eyelids Oxygen if breathing difficult

SEEK MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response actions for exposure incidents.[1][6]

Spills and Decontamination[1]

¢ Solid Spill: Do not dry sweep. Cover with wet paper towels to suppress dust, then wipe up.[1]
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o Decontamination Solution: Use a dilute, weak acid (e.g., 1% acetic acid) to neutralize the
amine residue, followed by a detergent wash.[1]

o Waste: Collect all spill materials as Hazardous Halogenated Organic Waste.
Waste Disposal & Environmental Impact[7][11]
» Classification: Halogenated Organic Solvent/Solid Waste.

» Ecotoxicity: Harmful to aquatic life with long-lasting effects (H412).[1] Do not release into
drains.[5]

o Destruction: High-temperature incineration equipped with scrubbers (to capture iodine and
NOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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